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Introduction

Gold nanoparticles (AuNPs) are at the forefront of nanotechnology research due to their
distinct size- and shape-dependent optical and electronic properties.[1] These characteristics
make them ideal candidates for a wide array of applications in drug delivery, gene delivery, bio-
imaging, sensing, and photothermal therapy.[1][2][3][4] The synthesis of AUNPs with controlled
morphology is crucial for tuning these properties for specific applications. Among various
shapes, gold nanorods (AuNRs) are of particular interest due to their tunable surface plasmon
resonance (SPR) into the near-infrared (NIR) region, a spectral window where biological
tissues are most transparent.

The most prevalent method for synthesizing AUNRSs is the seed-mediated growth technique,
which offers precise control over the final dimensions.[5][6] In this method, a surfactant,
typically cetyltrimethylammonium bromide (CTAB), is used as a capping and shape-directing
agent.[7][8] While it was once believed that the rod-like micellar structure of CTAB templated
the anisotropic growth, it is now understood that the bromide (Br~) ions play a more critical role.
[9][10] Bromide ions selectively bind to the {100} and {110} crystallographic facets of the gold
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seeds, passivating these surfaces and encouraging preferential growth along the[11] direction,
which results in the elongation of the nanoparticle into a rod shape.[9][10][12]

This document provides a detailed protocol for the seed-mediated synthesis of CTAB-capped
gold nanorods. It includes information on the necessary reagents, experimental procedures,
and characterization techniques, tailored for researchers, scientists, and professionals in drug
development.

Experimental Protocol: Seed-Mediated Synthesis of
Gold Nanorods

This protocol is divided into two main stages: the synthesis of small gold nanopatrticle "seeds"
and the subsequent use of these seeds in a "growth solution” to form anisotropic nanorods.

A. Materials and Equipment

o Reagents: Gold(lll) chloride trihydrate (HAuCls-3H20), Cetyltrimethylammonium bromide
(CTAB), Sodium borohydride (NaBHa), L-Ascorbic acid, Silver nitrate (AgNOs), Hydrochloric
acid (HCI), Deionized water (18.2 MQ-cm).

e Equipment: Magnetic stirrer and stir bars, spectrophotometer (UV-Vis), centrifuge,
transmission electron microscope (TEM), dynamic light scattering (DLS) and zeta potential
analyzer, glassware (flasks, beakers, graduated cylinders).

B. Protocol Part 1. Synthesis of Gold Nanoparticle Seeds
e Preparation: In a 20 mL scintillation vial, add 10 mL of 0.1 M CTAB solution.

e Gold Precursor Addition: Add 25 pL of 0.1 M HAuCla to the CTAB solution while stirring.[6]
The solution will turn yellow.

¢ Reduction: While stirring vigorously, rapidly inject 45 pL of freshly prepared, ice-cold 0.1 M
NaBHa.[6]

¢ Color Change: The solution color will immediately change from yellow to brownish-yellow,
indicating the formation of gold seeds.[6][13]
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e Aging: Stop stirring after 5 minutes and age the seed solution at 30°C for 30 minutes before
use.[13]

C. Protocol Part 2: Synthesis of Gold Nanorods (Growth)

o Growth Solution Preparation: In a 500 mL flask, dissolve 80 g of CTAB in 450 mL of warm
deionized water (approx. 50°C). Let it cool to 30°C.

 Silver Nitrate Addition: Add 9 mL of 4 mM AgNOs solution.[13]

e Gold Precursor Addition: Add 500 mL of 1 mM HAuCI4 and stir gently until the solution
becomes transparent.

e pH Adjustment: Add 3 mL of 1.0 M HCI to adjust the pH of the growth solution.[13] This step
is crucial for controlling the reaction kinetics.[6][14]

e Reducing Agent: Add 2.5 mL of 64 mM ascorbic acid.[13] The solution will turn colorless as
Aud* is reduced to Aut*.

e Seeding: Swiftly add 0.5 mL of the aged seed solution to the growth solution. Do not stir.

o Growth: Leave the solution undisturbed at 30°C for at least 12 hours for the nanorods to
grow. The solution color will gradually change, often to a deep reddish-purple or brown,
depending on the aspect ratio of the nanorods.

 Purification: To remove excess CTAB, centrifuge the resulting nanorod solution at 10,000
rpm for 15 minutes. Discard the supernatant and re-disperse the pellet in deionized water.
Repeat this washing step at least once.

Data Presentation

Quantitative data related to the synthesis and characterization are summarized below.

Table 1: Example Reagent Concentrations for Gold Nanorod Synthesis
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Final
Stock Concentrati
Solution Reagent Formula Concentrati  Volume on (in
on Growth
Sol.)
Seed
) CTAB Ci19H42BrN 0.1M 10 mL -
Solution
Gold(lll)
_ HAUCI4 0.1M 25 pL -
Chloride
Sodium
_ NaBHa4 0.1M 45 uL -
Borohydride
Growth 80 g in 450
] CTAB C19H42BrN Powder ~0.4 M
Solution mL
Silver Nitrate AgNO:s 4 mM 9mL 0.072 mM
Gold(l11)
HAUCI4 1mM 500 mL 0.5 mM
Chloride
Ascorbic Acid  CeHsOs 64 mM 2.5 mL 0.32 mM
| | Seed Solution |- |-]0.5mL |- |

Table 2: Influence of Key Parameters on Nanorod Dimensions
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Parameter

AgNOs Concentration

Effect of Increase

Promotes anisotropic
growth on specific facets.
[15]

Resulting Property Change

Increases the aspect ratio
(longer, thinner rods).[15]

Ascorbic Acid Conc.

Increases the rate of Au*
reduction.[15]

Affects yield and can lead to

spherical particles if too high.

Seed Volume

Increases the number of

nucleation sites.

Decreases the aspect ratio
(shorter, wider rods).[15]

pH (via HCI)

Slows down the reduction
kinetics.[14]

Allows for more controlled,

uniform rod formation.[14]

| Bromide lon Conc. | Enhances selective passivation of Au{100} facets.[10] | Crucial for rod

formation; concentration can tune dimensions.[9][10] |

Table 3: Typical Characterization Data for CTAB-Capped Gold Nanorods

Property

Transverse SPR Peak

Typical Value /| Range

510 - 530 nm

Characterization Method

UV-Vis Spectroscopy[16]

Longitudinal SPR Peak

600 - 1100 nm (Aspect-ratio
dependent)

UV-Vis Spectroscopy[16]

Zeta Potential

+30 to +60 mV

Dynamic Light Scattering
(DLS)

Aspect Ratio

Transmission Electron
Microscopy (TEM)

| Hydrodynamic Diameter | 20 - 100 nm | Dynamic Light Scattering (DLS) |

Visualizations
Experimental and Logical Workflows
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Caption: Workflow for seed-mediated synthesis of gold nanorods.
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Caption: Relationship between synthesis parameters and nanorod properties.
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Caption: Simplified pathway for a targeted drug delivery application.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b3053998/docs?utm_src=pdf-body-img#application-notes-preparation-and-application-of-ctab-capped-gold-nanoparticles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b3053998/docs#application-notes-preparation-and-application-of-ctab-capped-gold-nanoparticles
https://www.benchchem.com/product/b3053998/docs#application-notes-preparation-and-application-of-ctab-capped-gold-nanoparticles
https://www.benchchem.com/product/b3053998?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

